3-hydroxy-6-(hydroxymethyl)-2-{(pyridin-2-ylamino)[4-(trifluoromethyl)phenyl]methyl}-4H-pyran-4-one

Specification

• Molecular Formula: C19H15F3N2O4
• Molecular Weight: 392.3 g/mol
• IUPAC Name: 3-hydroxy-6-(hydroxymethyl)-2-[(pyridin-2-ylamino)-[4-(trifluoromethyl)phenyl]methyl]pyran-4-one
• Standard InChI: InChI=1S/C19H15F3N2O4/c20-19(21,22)12-6-4-11(5-7-12)16(24-15-3-1-2-8-23-15)18-17(27)14(26)9-13(10-25)28-18/h1-9,16,25,27H,10H2,(H,23,24)
• Standard InChI Key: BZHYQOIRXHNXLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC(C2=CC=C(C=C2)C(F)(F)F)C3=C(C(=O)C=C(O3)CO)O

Introduction

3-Hydroxy-6-(hydroxymethyl)-2-{(pyridin-2-ylamino)[4-(trifluoromethyl)phenyl]methyl}-4H-pyran-4-one is a complex organic compound belonging to the class of pyranones. It features a pyran ring structure fused with a carbonyl group and includes various functional groups such as hydroxymethyl and pyridinylamino moieties, which contribute to its chemical reactivity and biological activity.

Synthesis

The synthesis of 3-hydroxy-6-(hydroxymethyl)-2-{(pyridin-2-ylamino)[4-(trifluoromethyl)phenyl]methyl}-4H-pyran-4-one typically involves multi-step organic reactions. These processes require careful control of reaction conditions, such as temperature and pH, to ensure high yields and purity. The use of catalysts or protective groups may be necessary to prevent side reactions during synthesis.

Potential Applications

This compound holds promise in various scientific fields, particularly in medicinal chemistry. Its unique structural features suggest potential biological activities, although the exact mechanism of action is not fully characterized. It is hypothesized to interact with biological targets such as enzymes or receptors.

Analytical Techniques

Analytical techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry are commonly used to confirm the structure and purity of the synthesized compound. These methods provide detailed information about the molecular structure and help in understanding its chemical properties.

Comparison with Similar Compounds

Similar compounds, such as 3-hydroxy-6-(hydroxymethyl)-2-[(pyridin-2-ylamino)(3,4,5-trimethoxyphenyl)methyl]-4H-pyran-4-one, also belong to the pyranone class and exhibit diverse biological activities. These compounds are of interest for their potential applications in medicinal chemistry and biological research.

Comparison Table

Compound	Molecular Formula	Molecular Weight
3-Hydroxy-6-(hydroxymethyl)-2-{(pyridin-2-ylamino)[4-(trifluoromethyl)phenyl]methyl}-4H-pyran-4-one	C19H15F3N2O4	392.3 g/mol
3-Hydroxy-6-(hydroxymethyl)-2-[(pyridin-2-ylamino)(3,4,5-trimethoxyphenyl)methyl]-4H-pyran-4-one	C22H24N2O5	396.44 g/mol